Cas no 1015-37-8 (Phosphinothioicchloride, P,P-diphenyl-)
1015-37-8 structure
Phosphinothioicchloride, P,P-diphenyl- Properties
Names and Identifiers
-
- Phosphinothioicchloride, P,P-diphenyl-
- chloro-diphenyl-sulfanylidene-λ<sup>5</sup>-phosphane
- Chlorodiphenylphosphine sulfide
- chloro-diphenyl-sulfanylidene
- Diphenylphosphinothioic chloride
- Diphenylphosphinothioyl chloride
- Diphenylthiophosphinochloridic acid
- Diphenylthiophosphinsaeurechlorid
- Diphenylthiophosphinyl chloride
- P,P-diphenyl-phosphinothioic chloride
- Diphenylphosphinous
- Diphenylchlorophosphine sulfide
- Diphenylthiophosphinic acidchloride
- chloro-diphenyl-sulfanylidene-lambda5-phosphane
- NSC46734
- DTXSID90286639
- Phosphinothioic chloride, diphenyl-
- 1015-37-8
- NSC-46734
- SCHEMBL2502559
- DIPHENYLPHOSPHINOTHIOYLCHLORIDE
- diphenylphosphinothioic chloride
- DIPHENYLPHOSPHINOTHIOYL CHLORIDE
- +Expand
-
- GWVMVHBQZQWKSU-UHFFFAOYSA-N
- InChI=1S/C12H10ClPS/c13-14(15,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
- C1(P(Cl)(C2C=CC=CC=2)=S)C=CC=CC=1
Computed Properties
- 251.99300
- 0
- 1
- 2
- 251.993
- 15
- 220
- 0
- 0
- 0
- 0
- 0
- 1
- 5
- nothing
- 0
- 32.1A^2
Experimental Properties
- 3.92130
- 41.90000
- 1.632
- 355.3°Cat760mmHg
- 168.7°C
- 1.28
Phosphinothioicchloride, P,P-diphenyl- Security Information
Phosphinothioicchloride, P,P-diphenyl- Customs Data
- 2930909090
-
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Phosphinothioicchloride, P,P-diphenyl- Related Literature
-
1. Oxidation of trivalent phosphorus compounds by disulphidesR. S. Davidson J. Chem. Soc. C 1967 2131
-
2. N-(Diphenylphosphinothioyl)hydroxylamine: preparation, characterisation and base-induced transposition of sulfur and oxygen atoms in its O-benzoyl derivative?1Martin J. P. Harger J. Chem. Soc. Perkin Trans. 1 1997 3205
-
3. Olivanic acid analogues. Part 8. Halogenation and sulphenylation reactions leading selectively to cis-carbapenem precursors; stereospecific synthesis of (±)-6-epithienamycinJohn H. Bateson,Alison M. Robins,Robert Southgate J. Chem. Soc. Perkin Trans. 1 1991 29
-
Min Li,Ruiyu Li,Xuefei Chen,Jin Liu,Yong Shao,Zhiai Xu,Wen Zhang Analyst 2022 147 3065
-
5. Synthesis and properties of some silylphosphinoalkylaminesR. Keat J. Chem. Soc. A 1970 1795
-
6. NotesM. A. Kazi,Ishrat Hussain Khan,Mohammed Yousuf Khan,M. N. Kale,Allan Maccoll,R. A. Horne,R. A. Courant,G. R. Frysinger,M. C. B. Hotz,Robert Shaw,G. Hallas,D. C. Taylor,J. Charalambous,M. J. Frazer,W. Gerrard,B. K. Tidd,A. R. Katritzky,A. J. Waring,G. P. Ellis,J. King,T. B. Lee,P. C. Crofts,K. Gosling,R. W. Alder,M. C. Whiting,E. W. Abel,G. R. Willey,A. B. A. Jansen,P. J. Stokes,R. S. Mann,A. R. H. Cole,G. A. Osborne J. Chem. Soc. 1964 1511
1015-37-8 (Phosphinothioicchloride, P,P-diphenyl-) Related Products
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